2-(6-methyl-1,4-dioxan-2-yl)ethan-1-amine
Overview
Description
2-(6-methyl-1,4-dioxan-2-yl)ethan-1-amine is a versatile chemical compound with the molecular formula C7H15NO2 and a molecular weight of 145.2 g/mol . This compound is known for its unique structure, which includes a 1,4-dioxane ring substituted with a methyl group and an ethanamine side chain . It is used in various scientific research fields, including drug discovery, materials science, and organic synthesis.
Preparation Methods
The synthesis of 2-(6-methyl-1,4-dioxan-2-yl)ethan-1-amine typically involves the reaction of 6-methyl-1,4-dioxane-2-carboxylic acid with an appropriate amine source under specific reaction conditions. The reaction may require the use of catalysts and solvents to facilitate the formation of the desired product. Industrial production methods often involve optimizing these reaction conditions to achieve high yields and purity of the compound.
Chemical Reactions Analysis
2-(6-methyl-1,4-dioxan-2-yl)ethan-1-amine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding oxides or other oxidation products.
Reduction: Reduction reactions can convert it into amine derivatives with different functional groups.
Substitution: The ethanamine side chain can undergo substitution reactions with various reagents to form new compounds.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
2-(6-methyl-1,4-dioxan-2-yl)ethan-1-amine has numerous applications in scientific research:
Chemistry: It is used as a building block in organic synthesis to create more complex molecules.
Biology: Researchers use it to study biochemical pathways and interactions due to its unique structure.
Industry: The compound is used in materials science for developing new materials with specific properties.
Mechanism of Action
The mechanism of action of 2-(6-methyl-1,4-dioxan-2-yl)ethan-1-amine involves its interaction with molecular targets and pathways within biological systems. The compound’s structure allows it to bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
2-(6-methyl-1,4-dioxan-2-yl)ethan-1-amine can be compared with other similar compounds, such as:
1,4-Dioxane-2-ethanamine: Similar structure but without the methyl group substitution.
6-methyl-1,4-dioxane-2-carboxylic acid: Precursor in the synthesis of the target compound.
Ethan-1-amine derivatives: Compounds with variations in the side chain or ring structure.
The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties .
Properties
CAS No. |
2648957-41-7 |
|---|---|
Molecular Formula |
C7H15NO2 |
Molecular Weight |
145.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
